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Compound of Interest

Compound Name:
2-(3-

Methylphenoxy)propanohydrazide

CAS No.: 90330-07-7

Cat. No.: B1598756

Get Quote

Welcome to the technical support center for the synthesis of 2-(3-
Methylphenoxy)propanohydrazide. This guide is designed for researchers, scientists, and

professionals in drug development. It provides in-depth troubleshooting advice and frequently

asked questions to navigate the challenges you might encounter during this multi-step

synthesis. Our approach is grounded in established chemical principles and practical, field-

proven insights to ensure your success.

Overview of the Synthetic Pathway
The synthesis of 2-(3-Methylphenoxy)propanohydrazide is typically achieved through a two-

step process. The first step involves the synthesis of the carboxylic acid precursor, 2-(3-

methylphenoxy)propanoic acid. This is followed by conversion to the corresponding ester and

subsequent hydrazinolysis to yield the final hydrazide product.
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Step 1: Synthesis of 2-(3-Methylphenoxy)propanoic Acid

Step 2: Synthesis of 2-(3-Methylphenoxy)propanohydrazide

m-Cresol

Williamson Ether SynthesisEthyl 2-bromopropionate

Base (e.g., K2CO3) in Solvent (e.g., Acetone)

Ethyl 2-(3-methylphenoxy)propanoate Hydrolysis (e.g., NaOH, H2O/EtOH) 2-(3-Methylphenoxy)propanoic Acid

2-(3-Methylphenoxy)propanoic Acid Esterification

Alcohol (e.g., Methanol) & Acid Catalyst (e.g., H2SO4)

Methyl 2-(3-methylphenoxy)propanoate

Hydrazinolysis

Hydrazine Hydrate

2-(3-Methylphenoxy)propanohydrazide
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Low Yield of Hydrazide

Check TLC of Crude Product

Incomplete Reaction: Starting Ester Present

Yes Side Products Observed

No

Increase Molar Excess of Hydrazine Hydrate Increase Reflux Time/Temperature

Optimize Work-up/Purification

Improved Yield and Purity

Recrystallize (consider activated charcoal)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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